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Compound of Interest

Compound Name: Hydrogen Selenite

Cat. No.: B1229016

An In-depth Technical Guide to Hydrogen Selenite: Chemical Formula, Structure, and Core
Properties

For researchers, scientists, and drug development professionals, a precise understanding of
chemical entities is paramount. This guide provides a detailed examination of hydrogen
selenite, an oxoanion of selenium. While often discussed in the context of its metabolic
product, hydrogen selenide, this document focuses on the distinct chemical and physical
properties of the hydrogen selenite ion itself.

Chemical Formula and Nomenclature

The hydrogen selenite ion, an inorganic anion, is characterized by the chemical formula
HSeOs™. It is also referred to as the biselenite ion. This species is the conjugate base of
selenous acid (H2SeOs) and the conjugate acid of the selenite ion (Se0s327). Its sodium salt,
sodium hydrogen selenite, has the chemical formula NaHSeOs.[1]

Molecular Structure and Bonding

The hydrogen selenite ion consists of a central selenium atom bonded to three oxygen atoms,
with one of the oxygen atoms being protonated. The overall geometry is a trigonal pyramid,
similar to the selenite ion (SeOs2?7), with the selenium atom at the apex. This geometry arises
from the presence of a lone pair of electrons on the selenium atom.
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Structural studies in the solid state and in agueous solutions have provided insight into the
bond lengths within the ion. A key feature is the differentiation in bond lengths between the
selenium-oxygen bonds. The Se-O bond to the protonated oxygen (Se-OH) is longer than the
bonds to the non-protonated oxygen atoms (Se-O~ and Se=0).[2]

Structural Diagram of the Hydrogen Selenite lon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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